Cas no 2137543-65-6 (Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, ethyl ester)

Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, ethyl ester is a structurally unique bicyclic compound featuring a rigid [2.2.2]octane scaffold with functionalized substituents, including an amino group, methoxy moiety, and ethyl ester. This configuration imparts steric constraints and potential reactivity, making it valuable for applications in medicinal chemistry and organic synthesis. The bicyclic framework enhances stability, while the amino and ester groups offer versatile derivatization opportunities. Its methoxy substitution may influence electronic properties, aiding in fine-tuning molecular interactions. Suitable for use as a building block in drug discovery or as a chiral auxiliary, this compound combines structural rigidity with functional flexibility for targeted synthetic applications.

Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, ethyl ester structure

2137543-65-6 structure

Product Name:Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, ethyl ester

CAS No:2137543-65-6

MF:C₁₂H₂₁NO₃

MW:227.300043821335

CID:5298296

Update Time:2025-10-28

Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, ethyl ester
- Inchi： 1S/C12H21NO3/c1-3-16-10(14)12-6-4-11(15-2,5-7-12)8-9(12)13/h9H,3-8,13H2,1-2H3
- InChI Key： AISFEECAICWMKQ-UHFFFAOYSA-N
- SMILES： C12(C(OCC)=O)CCC(OC)(CC1)CC2N

Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-767754-0.05g	ethyl 2-amino-4-methoxybicyclo[2.2.2]octane-1-carboxylate	2137543-65-6	95.0%	0.05g	$1428.0	2025-03-21
Enamine	EN300-767754-0.1g	ethyl 2-amino-4-methoxybicyclo[2.2.2]octane-1-carboxylate	2137543-65-6	95.0%	0.1g	$1496.0	2025-03-21
Enamine	EN300-767754-0.25g	ethyl 2-amino-4-methoxybicyclo[2.2.2]octane-1-carboxylate	2137543-65-6	95.0%	0.25g	$1564.0	2025-03-21
Enamine	EN300-767754-0.5g	ethyl 2-amino-4-methoxybicyclo[2.2.2]octane-1-carboxylate	2137543-65-6	95.0%	0.5g	$1632.0	2025-03-21
Enamine	EN300-767754-1.0g	ethyl 2-amino-4-methoxybicyclo[2.2.2]octane-1-carboxylate	2137543-65-6	95.0%	1.0g	$1701.0	2025-03-21
Enamine	EN300-767754-2.5g	ethyl 2-amino-4-methoxybicyclo[2.2.2]octane-1-carboxylate	2137543-65-6	95.0%	2.5g	$3332.0	2025-03-21
Enamine	EN300-767754-5.0g	ethyl 2-amino-4-methoxybicyclo[2.2.2]octane-1-carboxylate	2137543-65-6	95.0%	5.0g	$4930.0	2025-03-21
Enamine	EN300-767754-10.0g	ethyl 2-amino-4-methoxybicyclo[2.2.2]octane-1-carboxylate	2137543-65-6	95.0%	10.0g	$7312.0	2025-03-21

Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, ethyl ester Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

Additional information on Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, ethyl ester

Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, ethyl ester (CAS No: 2137543-65-6)

The compound Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, ethyl ester, identified by the CAS number 2137543-65-6, is a complex organic molecule with a bicyclic structure and functional groups that confer unique chemical properties. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a bicyclo[2.2.2]octane framework, which is a highly rigid and stable structure due to its three fused rings. The presence of an ethyl ester group at the 1-position of the bicyclo system introduces additional functionality, making it amenable to various chemical reactions and modifications. Additionally, the 2-amino and 4-methoxy substituents further enhance the compound's reactivity and selectivity in different chemical environments.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel antibiotics and anticancer agents. The amino group at position 2 plays a crucial role in forming hydrogen bonds with biological targets, while the methoxy group at position 4 contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes.

In terms of synthesis, this compound can be prepared through a multi-step process involving cycloaddition reactions and subsequent functionalization steps. The use of transition metal catalysts has been shown to significantly improve the yield and selectivity of these reactions, making it more feasible for large-scale production.

From an environmental perspective, the stability of this compound under various conditions has been extensively studied. Research indicates that it exhibits low toxicity to aquatic organisms and degrades slowly under aerobic conditions, suggesting that it may have limited environmental impact when used responsibly.

Looking ahead, the versatility of this compound opens up new avenues for research and development across multiple industries. Its unique combination of structural rigidity and functional groups makes it an attractive candidate for applications ranging from drug delivery systems to advanced materials.